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Compound of Interest

Compound Name: 5-Methylresorcinol monohydrate

Cat. No.: B1352147 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Methylresorcinol, also known as Orcinol, is a phenolic compound with various biological

activities, including tyrosinase inhibition and anxiolytic effects.[1] It is utilized in cosmetics,

pharmaceuticals, and as a research chemical.[2] Accurate preparation of stock solutions is

crucial for obtaining reliable and reproducible experimental results. This document provides

detailed protocols for the preparation of 5-Methylresorcinol monohydrate stock solutions in

various solvents.

Data Presentation
A summary of the key quantitative data for 5-Methylresorcinol monohydrate is presented in

the table below for easy reference.
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Property Value Reference

Synonyms

Orcinol monohydrate, 1,3-

Dihydroxy-5-methylbenzene

monohydrate, 3,5-

Dihydroxytoluene

monohydrate

[3][4]

Molecular Formula C₇H₈O₂·H₂O [3][5]

Molecular Weight 142.16 g/mol [3][4]

Appearance
White to light yellow/orange

powder or crystal
[4][6][7]

Melting Point 59 °C [3][4]

Solubility in Ethanol ~30 mg/mL [8]

Solubility in DMSO ~30 mg/mL [8]

Solubility in Dimethyl

Formamide (DMF)
~30 mg/mL [8]

Solubility in PBS (pH 7.2) ~10 mg/mL [8]

Purity >98.0% (GC) [3][4]

Experimental Protocols
1. Materials and Equipment

5-Methylresorcinol monohydrate (CAS: 6153-39-5)

Anhydrous Dimethyl Sulfoxide (DMSO)

Ethanol (200 proof, absolute)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile, nuclease-free water
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Analytical balance

Spatula

Weighing paper or boat

Volumetric flasks (various sizes)

Pipettes and sterile, filtered pipette tips

Vortex mixer

Water bath or sonicator (optional, for enhancing dissolution)

Sterile, amber-colored microcentrifuge tubes or vials for storage

Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-resistant

gloves

2. Safety Precautions

5-Methylresorcinol monohydrate is harmful if swallowed and can cause skin and serious

eye irritation.[3][5]

Always handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE, including safety goggles, a lab coat, and gloves, throughout the

procedure.

Avoid inhalation of dust and contact with skin and eyes.

Consult the Safety Data Sheet (SDS) for complete safety information before handling.[8]

3. Protocol for Preparing a 10 mM Stock Solution in DMSO

This protocol is suitable for most cell-based assays where the final concentration of DMSO is

kept low (typically <0.5%).

Calculate the required mass:
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To prepare 10 mL of a 10 mM stock solution, the required mass of 5-Methylresorcinol
monohydrate is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 142.16 g/mol = 0.014216 g

Therefore, you will need to weigh out 14.22 mg.

Weighing the compound:

On an analytical balance, carefully weigh 14.22 mg of 5-Methylresorcinol monohydrate
using a clean weighing boat or paper.

Dissolution:

Transfer the weighed compound into a 10 mL volumetric flask.

Add approximately 8 mL of anhydrous DMSO to the flask.

Gently swirl the flask or use a vortex mixer at a low setting to dissolve the compound

completely. If needed, brief sonication or warming in a water bath (37°C) can aid

dissolution.

Final Volume Adjustment:

Once the solid is fully dissolved, add DMSO to bring the final volume to the 10 mL mark on

the volumetric flask.

Invert the flask several times to ensure the solution is homogeneous.

Aliquoting and Storage:

Dispense the stock solution into sterile, amber-colored microcentrifuge tubes in volumes

appropriate for your experiments to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[1]

4. Protocol for Preparing a 10 mg/mL Stock Solution in Ethanol
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Weighing the compound:

To prepare 5 mL of a 10 mg/mL stock solution, weigh out 50 mg of 5-Methylresorcinol
monohydrate.

Dissolution:

Transfer the weighed compound to a suitable container (e.g., a 10 mL glass vial).

Add 5 mL of absolute ethanol.

Mixing:

Cap the vial and vortex until the compound is completely dissolved.

Storage:

Store the solution in a tightly sealed container at -20°C.

5. Protocol for Preparing an Aqueous Stock Solution in PBS (pH 7.2)

Aqueous solutions are not recommended for long-term storage and should ideally be prepared

fresh before use.[8]

Weighing the compound:

To prepare 5 mL of a 5 mg/mL stock solution in PBS (note the lower solubility compared to

organic solvents), weigh out 25 mg of 5-Methylresorcinol monohydrate.

Dissolution:

Transfer the compound to a 15 mL conical tube.

Add 5 mL of PBS (pH 7.2).

Mixing:

Vortex the solution thoroughly. Gentle warming may be required to achieve complete

dissolution.
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Use and Storage:

Use the freshly prepared aqueous solution immediately. It is not recommended to store

aqueous solutions for more than one day.[8]

Mandatory Visualization
The following diagram illustrates the general workflow for preparing a stock solution of 5-
Methylresorcinol monohydrate.
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Preparation

Dissolution

Storage

1. Calculate Mass
(Molarity x Volume x MW)

2. Weigh Compound
(Use Analytical Balance)

3. Add Solvent
(e.g., DMSO, Ethanol)

4. Dissolve Compound
(Vortex/Sonicate)

5. Adjust to Final Volume

6. Aliquot into Tubes

7. Store Appropriately
(-20°C or -80°C)

Click to download full resolution via product page

Caption: Workflow for preparing 5-Methylresorcinol monohydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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